Cas no 155569-69-0 (Carquinostatin B)

• Product name: Carquinostatin B
• CAS No: 155569-69-0
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• CID: 185088

Carquinostatin B Chemical and Physical Properties

Names and Identifiers

• 3H-Carbazole-3,4(9H)-dione,1-[(1S,2R)-1,2-dihydroxypropyl]-2-methyl-6-(3-methyl-2-buten-1-yl)-
• 3H-Carbazole-3,4(9H)-dione,1-(1,2-dihydroxypropyl)-2-methyl-6-(3-methyl-2-butenyl)-, [R-(R*,S*)]-
• 3H-Carbazole-3,4(9H)-dione,1-[(1S,2R)-1,2-dihydroxypropyl]-2-methyl-6-(3-methyl-2-butenyl)- (9CI)
• Carquinostatin B
• Carquinostatine B
• CS 79B

• Inchi： 1S/C21H23NO4/c1-10(2)5-6-13-7-8-15-14(9-13)17-18(22-15)16(20(25)12(4)23)11(3)19(24)21(17)26/h5,7-9,12,20,22-23,25H,6H2,1-4H3/t12-,20-/m1/s1
• InChI Key： YUNXXJUUIKKYDM-MPBGBICISA-N
• SMILES： O[C@H]([C@@H](C)O)C1=C(C)C(C(C2C3C=C(C/C=C(\C)/C)C=CC=3NC1=2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 661
• Topological Polar Surface Area: 90.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles